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Compound of Interest

Compound Name: dipropylene glycol ethyl ether

Cat. No.: B106248

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of dipropylene
glycol ethyl ether (DPEE) as a solvent in various organic synthesis reactions. DPEE, a high-
boiling point, polar aprotic solvent, offers potential advantages in certain synthetic
transformations, including improved reaction rates, enhanced solubility of reagents, and
facilitation of high-temperature reactions.

Properties and Safety of Dipropylene Glycol Ethyl
Ether

Dipropylene glycol ethyl ether is a colorless liquid with a mild, pleasant odor. Its physical and
chemical properties make it a versatile solvent for a range of applications.

Table 1: Physicochemical Properties of Dipropylene Glycol Ethyl Ether[1][2][3]
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Property Value

CAS Number 15764-24-6[1]

Molecular Formula CsH1803[1]

Molecular Weight 162.23 g/mol [2][3]

Boiling Point 223.5 £ 15.0 °C (at 760 Torn)[1][2]
Melting Point Not available

Flash Point 89.0 £ 20.4 °C[1][2]

Density 0.945 £ 0.06 g/cm? (at 20 °C)[1][2]
Vapor Pressure 0.019 mmHg (at 25 °C)[1]
Refractive Index ~1.4100[1]

pKa 14.43 £ 0.10 (Predicted)[1]
Solubility Miscible with water and many organic solvents.

Safety and Handling:[4][5][6]

o General Handling: Work in a well-ventilated area. Wear suitable personal protective
equipment (PPE), including safety glasses, chemical-resistant gloves (e.g., Butyl rubber,
Ethyl vinyl alcohol laminate), and a lab coat.[4][5] Avoid contact with skin and eyes, and
prevent the formation of aerosols.[4]

» Fire Safety: DPEE is a combustible liquid.[7] Keep away from heat, sparks, open flames, and
other ignition sources.[5] Use dry chemical, carbon dioxide, or alcohol-resistant foam for
extinction.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
away from oxidizing agents and strong acids.[7]

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[4]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[4]

o Eye Contact: Rinse with water for at least 15 minutes.[4]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[4] In all cases of exposure,
seek medical attention if symptoms persist.

Application in Suzuki-Miyaura Cross-Coupling
Reactions

The high boiling point of DPEE makes it a suitable solvent for Suzuki-Miyaura cross-coupling
reactions, particularly for less reactive aryl chlorides or sterically hindered substrates that
require elevated temperatures. Its polar ether character can also aid in the solubility of
organoboron reagents and inorganic bases.

Logical Workflow for Suzuki-Miyaura Cross-Coupling
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Workflow for Suzuki-Miyaura Cross-Coupling

Reaction Setup

Combine aryl halide, boronic acid,
base, and palladium catalyst/ligand
in a reaction vessel.

'

Add anhydrous DPEE as the solvent.

'

Purge the vessel with an inert gas
(e.g., Argon or Nitrogen).

Reagtion

Heat the reaction mixture to the
desired temperature (e.g., 100-150 °C)
with vigorous stirring.

'

Monitor reaction progress by TLC or GC/LC-MS.

Work-up and Purification

Cool the reaction mixture to room temperature.

'

Quench with water or aqueous ammonium chloride.

'

Extract with an organic solvent
(e.g., ethyl acetate, toluene).

'

Dry the organic layer, filter, and concentrate.

'

Purify the crude product by
column chromatography.
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Grignard Reaction Pathway

Grignard Reagent Formation

Organic Halide Magnesium Metal Anhydrous High-Boiling Ether
(R-X) (Mg) (e.g., DPEE analogue)

Grignard Reagent
(R-MgX)

Reaction W&h Carbonyl

Carbonyl Compound
(e.g., Ketone, Aldehyde)

l

Magnesium Alkoxide Adduct

Acidic \Vork-up
Y

Aqueous Acid
(e.g., HzO%)

'

Alcohol Product
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Catalytic Cycle of Buchwald-Hartwig Amination
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Click to download full resolution via product page
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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